3-[(4-chlorophenyl)sulfonyl]-N-(4-ethylphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: 10-(4-chlorophenyl)sulfonyl-N-(4-ethylphenyl)-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C21H16ClN5O2S2/c1-2-13-3-7-15(8-4-13)23-19-18-17(11-12-30-18)27-20(24-19)21(25-26-27)31(28,29)16-9-5-14(22)6-10-16/h3-12H,2H2,1H3,(H,23,24)
• InChI Key: QZXLCKAXYRPYRQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2=NC3=C(N=NN3C4=C2SC=C4)S(=O)(=O)C5=CC=C(C=C5)Cl
• Molecular Formula: C21H16ClN5O2S2
• Molecular Weight: 470.0 g/mol

Description

This compound is also known as a Urea Transporter B Inhibitor, UTBinh-14. It is a cell-permeable triazolothienopyrimidine compound that acts as a reversible urea transporter B (UT-B)-selective inhibitor. The molecular formula is C21H16ClN5O2S2 and the molecular weight is 469.96.

Molecular Structure Analysis

The compound contains a triazole ring, which is a five-membered heterocycle with three nitrogen atoms and two carbon atoms. It also contains a thieno ring and a pyrimidine ring.

Physical And Chemical Properties Analysis

The compound is a white powder. It is soluble in DMSO at 100 mg/mL. The compound should be stored at 2-8°C and protected from light.

Scientific Research Applications

Selective Serotonin Receptor Antagonism

Compounds similar to 3-[(4-chlorophenyl)sulfonyl]-N-(4-ethylphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine have been synthesized and evaluated for their binding affinity and inhibition of functional cellular responses to serotonin. A study found that these compounds, particularly those with certain substitutions, demonstrated significant affinity and activity at the 5-HT6 receptor, suggesting potential applications in neuropsychiatric and neurological disorders (Ivachtchenko et al., 2010).

Antimicrobial Activity

Research indicates that some thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine derivatives exhibit considerable antimicrobial activity. A study involving substituted tricyclic compounds found significant antibacterial and antifungal activities in synthesized compounds, pointing to their potential use in antimicrobial treatments (Mittal, Sarode, & Vidyasagar, 2011).

Herbicidal Applications

Compounds similar to 3-[(4-chlorophenyl)sulfonyl]-N-(4-ethylphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine have been prepared and evaluated for their herbicidal activity. A study found that these compounds, particularly those with certain substitutions, were effective in controlling a broad spectrum of vegetation at low application rates, suggesting their utility in agricultural applications (Moran, 2003).

Anticancer Activity

In the realm of oncology, certain derivatives of thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin have demonstrated moderate anticancer activities. These findings suggest a potential for these compounds in cancer treatment, though more research is needed to fully understand their efficacy and mechanism of action (Lu Jiu-fu et al., 2015).

Antiallergy Activity

Research has also explored the antiallergic properties of related triazolo[1,5-a]pyrimidine derivatives. Studies have synthesized various derivatives and evaluated their anti-passive peritoneal anaphylaxis, anti-passive cutaneous anaphylaxis, and anti-slow reacting substance of anaphylaxis activities, indicating potential therapeutic applications in allergy treatment (Suzuki et al., 1992).

Antimalarial Activity

Furthermore, certain triazolo[1,5-a]pyrimidine derivatives have shown antimalarial activity. Their synthesis and subsequent evaluation against Plasmodium berghei in mice highlight their potential as antimalarial agents (Werbel, Elslager, & Chu, 1973).

Mechanism of Action

This compound acts as a reversible urea transporter B (UT-B)-selective inhibitor. It targets a UT-B intracellular site in a urea-competitive manner, exhibiting little effect toward UT-A1, UT-A3, AQP1, CFTR, or TMEM16A channel activities.